Cas no 951547-19-6 (3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-phenylurea)

• Product Name: 3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-phenylurea
• CAS No: 951547-19-6
• MF: C₁₆H₁₆N₆O₂
• MW: 324.337242126465
• CID: 6555271
• PubChem ID: 18565910
• Update Time: 2025-06-08

3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-phenylurea
• CCG-192129
• AKOS002059176
• 951547-19-6
• 1-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)-3-phenylurea
• 3-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-phenylurea
• 1-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]-3-phenylurea
• F2072-0038

• Inchi： 1S/C16H16N6O2/c1-24-14-9-7-13(8-10-14)22-15(19-20-21-22)11-17-16(23)18-12-5-3-2-4-6-12/h2-10H,11H2,1H3,(H2,17,18,23)
• InChI Key： ZFIXDAGMCTZLDN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1C(CNC(NC2C=CC=CC=2)=O)=NN=N1

Computed Properties

• Exact Mass: 324.13347377g/mol
• Monoisotopic Mass: 324.13347377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 94Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-phenylurea

Compound CAS No 951547-19-6: 3-{1-(4-Methoxyphenyl)-1H-1,2,3,4-Tetrazol-5-Ylmethyl}-1-Phenylurea

The compound with CAS No 951547-19-6, known as 3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-phenylurea, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and material science.

Chemical Structure and Synthesis

The structure of this compound is characterized by a urea group attached to a tetrazole ring system. The tetrazole moiety is further substituted with a methoxyphenyl group at the 4-position, which introduces electronic and steric effects that can influence the compound's reactivity and biological activity. The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations, to assemble the tetrazole ring and the urea group in a controlled manner.

Properties and Applications

This compound exhibits interesting physical and chemical properties that make it suitable for various applications. Its tetrazole ring contributes to its stability and reactivity under different conditions. Recent studies have explored its potential as a building block in medicinal chemistry for designing bioactive molecules targeting specific therapeutic areas such as cancer and inflammation.

Recent Research Findings

In the latest research, this compound has been investigated for its role in enhancing drug delivery systems. Scientists have found that the tetrazole moiety can act as a bioisostere for other functional groups, potentially improving pharmacokinetic profiles of drugs. Additionally, its interaction with biological targets has been studied using advanced computational methods, providing insights into its binding affinities and selectivity.

Safety and Handling

While this compound holds great promise for future applications, proper handling is essential to ensure safety in the laboratory setting. It is recommended to follow standard protocols for organic compounds, including the use of personal protective equipment and adequate ventilation during synthesis or analysis.

Conclusion

In summary, CAS No 951547-19-6 represents a cutting-edge compound with diverse applications in modern chemistry. Its unique structure and functional groups make it an attractive candidate for further research in drug discovery and materials science. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing chemical innovation.